N-4-(2,3-Bis(bis(carboxymethyl)amino)propyl)phenyl bromoacetamide
Overview
Description
N-4-(2,3-Bis(bis(carboxymethyl)amino)propyl)phenyl bromoacetamide is part of a class of compounds known for their chelating properties, which are often used in biochemical and medical research for tagging or therapeutic purposes. Similar compounds have been synthesized and evaluated for their ability to bind metal ions, which is critical for diagnostic imaging and radiotherapy applications.
Synthesis Analysis
The synthesis of similar compounds often involves multiple steps, including the preparation of bifunctional chelators, which serve as the backbone for attaching various functional groups. For example, Meares et al. (1984) describe procedures for conjugating chelating agents to proteins, which may share similarities with the synthesis of the compound (Meares et al., 1984).
Scientific Research Applications
It is used for synthesizing 3-cyano-6-methyl-4-phenylpyridin-2(1H)-one and its derivatives, as outlined in the study titled "Synthesis of 3-amino-6-methyl-4-phenylpyridin-2(1H)-one and its derivatives" (Shatsauskas et al., 2017).
The compound serves as a novel synthesis tool for preparing bis-α,β-unsaturated ketones, which exhibit antimicrobial properties. This application is detailed in "Synthesis and Antimicrobial Evaluation of Some Novel Bis-α,β-Unsaturated Ketones, Nicotinonitrile, 1,2-Dihydropyridine-3-carbonitrile, Fused Thieno[2,3-b]pyridine and Pyrazolo[3,4-b]pyridine Derivatives" (Altalbawy, 2013).
It is utilized in the preparation of bifunctional DTPA-like ligands containing a chelating subunit for complexation of metal ions, as discussed in "L-Glutamic acid and L-lysine as useful building blocks for the preparation of bifunctional DTPA-like ligands" (Anelli et al., 1999).
The compound is used in the synthesized polyfluorene conjugated polyelectrolytes, showing higher external quantum efficiencies and used as emitting layers in specific applications, according to "Novel Electroluminescent Conjugated Polyelectrolytes Based on Polyfluorene" (Huang et al., 2004).
It can be used for conjugating antibodies and other proteins, retaining their immunoreactivity, as explored in "Conjugation of antibodies with bifunctional chelating agents: isothiocyanate and bromoacetamide reagents, methods of analysis, and subsequent addition of metal ions" (Meares et al., 1984).
The compound is a protein-lab chelator for preparing aryl isothiocyanate derivatives, highlighted in "Carboxymethyl-substituted bifunctional chelators: preparation of aryl isothiocyanate derivatives of 3-(carboxymethyl)-3-azapentanedioic acid, 3,12-bis(carboxymethyl)-6,9-dioxa-3,12-diazatetradecanedioic++ + acid, and 1,4,7,10-tetraazacyclododecane-N,N',N",N'''-tetraacetic acid for use as protein lab" (Kline et al., 1991).
It is involved in the synthesis of N-aryl alpha amino acids, as indicated in "Synthesis of Some N-Aryl alpha Amino Acids Using Diaryliodonium Salts" (McKerrow et al., 2012).
N-4-(2,3-Bis(bis(carboxymethyl)amino)propyl)phenyl bromoacetamide also exhibits antimicrobial properties, as detailed in "Synthesis and antimicrobial evaluation of some bis(thioxopyridine), bis(pyrazolo〔3,4-b〕pyridine), bis(thieno〔2,3-b〕pyridine), bis(1,3,4-thiadiazole) and bis-thiophene derivatives" (Farag et al., 2008).
properties
IUPAC Name |
2-[[(2S)-2-[bis(carboxymethyl)amino]-3-[4-[(2-bromoacetyl)amino]phenyl]propyl]-(carboxymethyl)amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24BrN3O9/c20-6-15(24)21-13-3-1-12(2-4-13)5-14(23(10-18(29)30)11-19(31)32)7-22(8-16(25)26)9-17(27)28/h1-4,14H,5-11H2,(H,21,24)(H,25,26)(H,27,28)(H,29,30)(H,31,32)/t14-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOQPQBGCWBEYEV-AWEZNQCLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)NC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C[C@@H](CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)NC(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24BrN3O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001002122 | |
Record name | 2,2',2'',2'''-({3-[4-(2-Bromoacetamido)phenyl]propane-1,2-diyl}dinitrilo)tetraacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001002122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
518.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-4-(2,3-Bis(bis(carboxymethyl)amino)propyl)phenyl bromoacetamide | |
CAS RN |
81677-64-7 | |
Record name | N,N′-[(1S)-1-[[4-[(2-Bromoacetyl)amino]phenyl]methyl]-1,2-ethanediyl]bis[N-(carboxymethyl)glycine] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81677-64-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Bromoacetamidobenzyl)edta | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081677647 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2',2'',2'''-({3-[4-(2-Bromoacetamido)phenyl]propane-1,2-diyl}dinitrilo)tetraacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001002122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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